4-(4-Bromobutoxy)benzonitrile
Cat. No. B8780186
M. Wt: 254.12 g/mol
InChI Key: NMWBNGDOAVKIRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04451476
Procedure details
The intermediate 4-(4-cyanophenoxy)butyl bromide was prepared from the potassium salt of 4-cyanophenol and 1,4-dibromobutane.
Identifiers
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REACTION_CXSMILES
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[K].[C:2]([C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1)#[N:3].[Br:11][CH2:12][CH2:13][CH2:14][CH2:15]Br>>[C:2]([C:4]1[CH:9]=[CH:8][C:7]([O:10][CH2:15][CH2:14][CH2:13][CH2:12][Br:11])=[CH:6][CH:5]=1)#[N:3] |^1:0|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[K]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCBr
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C1=CC=C(OCCCCBr)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
